Cas no 1033700-92-3 (1-amino-3-fluorocyclobutane-1-carboxylic acid)

• Product Name: 1-amino-3-fluorocyclobutane-1-carboxylic acid
• CAS No: 1033700-92-3
• MF: C₅H₈FNO₂
• MW: 133.120924949646
• MDL: MFCD19207868
• CID: 4559541
• PubChem ID: 10820564
• Update Time: 2025-05-20

1-amino-3-fluorocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Amino-3-fluoro-cyclobutanecarboxylic acid
• 1-Amino-3-fluoro-cyclobutanecarboxylic acid - A13108
• Fluciclovine
• cis-1-Amino-3-fluoro-cyclobutanecarboxylic acid
• 1-amino-3-fluorocyclobutane-1-carboxylic acid
• trans-1-Amino-3-fluorocyclobutanecarboxylic acid
• trans-1-Amino-3-fluoro-cyclobutanecarboxylic Acid
• YKG0YF688X
• Cyclobutanecarboxylic acid, 1-amino-3-fluoro-, trans-
• FACB
• Anti-1-amino-3-fluorocyclobutyl-1-carboxylic acid
• SCH
• AKOS006349241
• PB22992
• AS-51381
• (1R,3R)-1-AMINO-3-FLUOROCYCLOBUTANE-1-CARBOXYLIC ACID
• DTXSID301027797
• SB10784
• CS-0053975
• MFCD19207868
• (1r,3r)-1-amino-3-fluorocyclobutanecarboxylic acid
• CHEMBL1908917
• trans-1-Amino-3-fluoro-cyclobutanecarboxylic Acid; Cyclobutanecarboxylic acid, 1-amino-3-fluoro-, trans-; trans-1-Amino-3-fluorocyclobutanecarboxylic acid
• 915796-08-6
• SCHEMBL12824575
• 222727-43-7
• CHEBI:176400
• CS-0052641
• 1-AMINO-3-FLUORO-CYCLOBUTANECARBOXYLICACID
• 1033700-92-3
• AKOS006363962
• J-014618
• DB15237
• MFCD23106395
• UNII-YKG0YF688X
• SCHEMBL5934962
• NS00073282
• Q27294558
• SCHEMBL1449765
• PB37744
• AKOS016011930
• EN300-343229
• P13808
• CHEMBL1908889
• EN300-332546
• P12535
• (1s,3s)-1-amino-3-fluorocyclobutane-1-carboxylic
• Cyclobutanecarboxylic acid, 1-amino-3-fluoro-, trans- (9CI)
• AS-51879
• 1-amino-3-fluorocyclobutane-1-carboxylicacid
• 1-AMINO-3-FLUOROCYCLOBUTANECARBOXYLIC ACID
• SB10785
• SCHEMBL12824573
• PB35852
• CS-0055342

• MDL： MFCD19207868
• Inchi： 1S/C5H8FNO2/c6-3-1-5(7,2-3)4(8)9/h3H,1-2,7H2,(H,8,9)
• InChI Key： NTEDWGYJNHZKQW-UHFFFAOYSA-N
• SMILES： FC1CC(C(=O)O)(C1)N

Computed Properties

• Exact Mass: 133.05390666g/mol
• Monoisotopic Mass: 133.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-amino-3-fluorocyclobutane-1-carboxylic acid

Exploring the Versatile Applications and Properties of 1-Amino-3-fluorocyclobutane-1-carboxylic acid (CAS No. 1033700-92-3)

In the rapidly evolving field of pharmaceutical and biochemical research, 1-amino-3-fluorocyclobutane-1-carboxylic acid (CAS No. 1033700-92-3) has emerged as a compound of significant interest. This fluorinated cyclobutane derivative is gaining attention due to its unique structural properties and potential applications in drug discovery, peptide modification, and material science. Researchers are particularly drawn to its fluorinated cyclobutane backbone, which offers enhanced metabolic stability and bioavailability compared to non-fluorinated analogs.

The incorporation of fluorine atoms into organic molecules, a strategy known as fluorine medicinal chemistry, has become a hot topic in recent years. As scientists search for "fluorinated amino acids in drug design" or "bioactive cyclobutane derivatives," compounds like 1-amino-3-fluorocyclobutane-1-carboxylic acid are receiving increased scrutiny. Its rigid cyclobutane structure combined with the polar fluorine substituent creates interesting conformational properties that can influence protein-ligand interactions, making it valuable for addressing common search queries like "how to improve drug target specificity" or "novel approaches to peptide stapling."

From a synthetic chemistry perspective, CAS 1033700-92-3 represents an important building block for constrained peptide therapeutics, a rapidly growing area that responds to popular searches about "next-generation peptide drugs." The compound's amino-carboxylic acid functionality allows for straightforward incorporation into peptide chains, while its fluorinated cyclobutane core introduces valuable conformational restraint. This addresses frequent researcher inquiries about "methods to stabilize peptide structures" and "techniques to enhance proteolytic resistance." Recent studies suggest these modifications can lead to improved pharmacokinetic profiles, answering the common question "how to make peptide drugs more stable in vivo."

The growing interest in 1-amino-3-fluorocyclobutane-1-carboxylic acid also stems from its potential in PET imaging probe development, a subject frequently searched in relation to "new molecular imaging agents." The presence of fluorine-18 (when radio-labeled) makes this compound particularly interesting for researchers investigating "fluorine-18 labeled biomarkers" or "small molecule PET tracers." Its compact cyclic structure offers advantages in blood-brain barrier penetration, addressing another hot topic in neurological research circles.

In material science applications, the polar nature of the fluorine atom in 1-amino-3-fluorocyclobutane-1-carboxylic acid (CAS 1033700-92-3) enables interesting intermolecular interactions that respond to searches about "designing self-assembling biomaterials." The compound's ability to influence hydrogen bonding networks and molecular packing makes it a candidate for creating novel functional materials, particularly in response to queries about "bio-inspired material design" or "amino acid-based polymers."

Quality control and analytical characterization of 1-amino-3-fluorocyclobutane-1-carboxylic acid represent another area of frequent inquiry, with many researchers searching for "HPLC methods for fluorinated amino acids" or "NMR characterization of constrained cycles." The compound's unique spectral signatures, particularly the fluorine-proton coupling patterns, provide distinct analytical handles that facilitate purity assessment - a crucial consideration for pharmaceutical applications where searches for "high-purity building blocks" are common.

As the pharmaceutical industry continues to explore "beyond rule-of-five chemical space," compounds like 1-amino-3-fluorocyclobutane-1-carboxylic acid offer intriguing possibilities. Its balanced lipophilicity profile (addressing searches about "optimizing drug-like properties") and three-dimensional character (relevant to "escaping flatland in drug discovery" searches) position it as a valuable tool for medicinal chemists. The compound's chiral centers also make it interesting for researchers investigating "stereochemistry in drug action" or "enantioselective synthesis methods."

Looking forward, 1-amino-3-fluorocyclobutane-1-carboxylic acid (CAS 1033700-92-3) is poised to play an increasingly important role in multiple research domains. Its unique combination of structural constraints, fluorine effects, and biocompatible functionality addresses many current challenges in chemical biology and drug development. As evidenced by growing publication trends and patent activity, this compound continues to answer researchers' questions about "innovative approaches to molecular design" while opening new avenues in therapeutic development and material innovation.